Ytterbium triiodate

Specification

• CAS No.: 14723-98-9
• Molecular Formula: I3O9Yb
• Molecular Weight: 697.758
• IUPAC Name: ytterbium(3+);triiodate
• Standard InChI: InChI=1S/3HIO3.Yb/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• Standard InChI Key: LLMQNIXRCPRHGZ-UHFFFAOYSA-K
• SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Yb+3]

Introduction

Fundamental Properties and Characteristics

Ytterbium triiodide is a crystalline solid that typically appears as a white to yellow compound. It belongs to the lanthanide series of elements, with ytterbium exhibiting predominantly a +3 oxidation state in its compounds. The physical and chemical properties of ytterbium triiodide make it valuable for various scientific and industrial applications.

Physical and Chemical Properties

Ytterbium triiodide possesses several distinct physical and chemical characteristics that define its behavior and applications. The compound features a molecular formula of I₃Yb with a molecular weight of 553.76 g/mol. In its standard state, ytterbium triiodide exists as a crystalline solid with a melting point of approximately 999°C. The compound is hygroscopic, requiring careful handling under inert conditions to prevent hydrolysis.

The ionic radius of Yb³⁺ is approximately 0.86 Å, which varies depending on the coordination number. This property significantly influences the structural and chemical behavior of the compound. The relatively small ionic radius, a result of the lanthanide contraction phenomenon, affects its lattice parameters and bonding characteristics.

Table 1: Basic Properties of Ytterbium Triiodide

Property	Value
Chemical Formula	YbI₃
Molecular Weight	553.76 g/mol
Physical State	Crystalline solid (white to yellow)
Melting Point	999°C
Yb³⁺ Ionic Radius	0.86 Å (coordination number dependent)
Elemental Composition	Ytterbium: 31.25%, Iodine: 68.75%

Structural Characteristics

The crystal structure of ytterbium triiodide is influenced by the lanthanide contraction phenomenon, where the ionic radii decrease from lanthanum to lutetium. This affects various structural parameters including lattice constants and bond angles. X-ray diffraction (XRD) studies have revealed specific lattice parameters for ytterbium-containing compounds, with typical values of approximately 4.5 Å for the a-axis and 7.1 Å for the c-axis in wurtzite structures.

Synthesis and Preparation Methods

Several methodologies exist for the synthesis of ytterbium triiodide, each with specific advantages and considerations regarding purity, yield, and reaction conditions.

Direct Reaction with Iodine

One of the primary methods for synthesizing ytterbium triiodide involves the direct reaction of metallic ytterbium with iodine. This reaction typically occurs at elevated temperatures around 500°C under a pressure of 30 atmospheres:

2Yb + 3I₂ → 2YbI₃

This method produces relatively pure ytterbium triiodide but requires careful control of reaction conditions to prevent side reactions or incomplete conversion.

Reaction with Hydroiodic Acid

Another common synthesis route involves reacting ytterbium oxide, hydroxide, or carbonate with hydroiodic acid:

Yb₂O₃ + 6HI → 2YbI₃ + 3H₂O
Yb(OH)₃ + 3HI → YbI₃ + 3H₂O
Yb₂(CO₃)₃ + 6HI → 2YbI₃ + 3H₂O + 3CO₂

These aqueous-based methods are generally simpler to perform but may introduce impurities that require subsequent purification steps.

Advanced Synthesis Methods

Recent research has explored more sophisticated synthesis techniques:

Liquid Ammonia Dissolution Method

This approach involves dissolving ytterbium metal powder in liquid ammonia at -55°C, followed by solvent removal to create an activated ytterbium film. The activated metal is then reacted with iodine sources (such as C₆₀ in toluene) at 100°C for several hours to form YbI₃. This method yields high-purity products but requires handling under inert conditions due to the air-sensitivity of the intermediates.

Aqueous Synthesis

An alternative approach involves dissolving ytterbium metal in dilute sulfuric acid to generate Yb³⁺ ions, followed by iodination. The progress of the reaction can be monitored by hydrogen gas evolution. While simpler than other methods, this approach may introduce sulfate impurities that require additional purification steps.

Applications in Scientific Research

Ytterbium triiodide finds applications across multiple scientific disciplines, leveraging its unique properties for various purposes.

Bioactive Materials Development

One significant application of ytterbium triiodide is in the synthesis of bioactive glasses for drug delivery systems and bone regeneration technologies. The incorporation of ytterbium compounds into these materials can enhance their functional properties and biocompatibility.

Fluorescence Imaging

Ytterbium complexes, including those derived from ytterbium triiodide, are utilized as molecular probes in near-infrared (NIR) fluorescence imaging. This application enables high-resolution, non-invasive imaging of biological tissues, which is crucial for advanced diagnostic techniques. Studies have demonstrated that β-fluorinated Yb(III) complexes exhibit high NIR luminescence suitable for imaging applications, with quantum yields reaching up to 23% in dimethyl sulfoxide and 13% in water.

Catalytic Applications

Ytterbium triiodide acts as an effective Lewis acid catalyst in various organic synthesis reactions, including Aldol and Diels-Alder reactions. Its catalytic activity stems from the strong Lewis acidity of the Yb³⁺ ion, which can coordinate with electron-rich substrate molecules to facilitate chemical transformations.

Redox Chemistry and Electronic Properties

Recent research has revealed fascinating aspects of ytterbium's redox chemistry, particularly regarding its ability to undergo multielectron transfers.

Multielectron Redox Processes

Groundbreaking research published in the Journal of the American Chemical Society has demonstrated that ytterbium complexes can engage in multielectron reductive chemistry when coupled with appropriate redox-active ligands. Specifically, researchers have shown that using tripodal tris(siloxide)arene ligands, which can store two electrons in the arene anchor, enables expanded redox capabilities for ytterbium.

The research demonstrated that reduction of an Yb(III) complex with this ligand system affords the Yb(II) analogue through metal-centered reduction. Remarkably, two subsequent reduction events can occur primarily at the ligand while maintaining the ligand framework, leading to the formation of complexes with ytterbium in formal +1 and zero oxidation states.

Isolation of Multiple Oxidation States

Four complexes of ytterbium in different oxidation states (+3, +2, +1, and 0) were successfully isolated, crystallographically characterized, and spectroscopically analyzed. Density functional theory (DFT) studies confirmed the electronic structures of these compounds. This groundbreaking work expands our understanding of lanthanide redox chemistry, which has historically been limited to one-electron transfer reactions due to the restricted range of accessible oxidation states.

Comparison with Similar Lanthanide Compounds

To better understand the properties and applications of ytterbium triiodide, it is instructive to compare it with similar lanthanide triiodides.

Structural and Physical Properties Comparison

Lanthanide triiodides (LnI₃) exhibit general trends due to the lanthanide contraction phenomenon, where ionic radii decrease from La³⁺ to Lu³⁺. This systematic change affects lattice parameters, melting points, and crystal structures across the series.

Key observations include:

• Melting points generally increase with smaller ionic radii (e.g., LuI₃ > YbI₃) due to stronger ionic interactions

• Color variations arise from differences in f-electron transitions; Yb³⁺ (4f¹³) lacks visible transitions, while Er³⁺ (4f¹¹) exhibits pink hues

Magnetic and Electronic Properties Comparison

Different lanthanide triiodides exhibit varying magnetic properties based on their electronic configurations:

• YbI₃: Paramagnetic with a single unpaired electron (4f¹³ configuration)

• ErI₃: Strongly paramagnetic (4f¹¹, three unpaired electrons), useful in magnetocaloric applications

• TbI₃: High magnetic anisotropy due to 4f⁸ configuration, relevant in spintronics

Table 2: Comparison of Selected Lanthanide Triiodides

Property	YbI₃	ErI₃	TbI₃
Electronic Configuration	4f¹³	4f¹¹	4f⁸
Unpaired Electrons	1	3	6
Magnetic Behavior	Paramagnetic	Strongly paramagnetic	High magnetic anisotropy
Color	White to yellow	Pink hues	Variable

Chemical Reactivity and Stability Comparison

Significant differences exist in the chemical behavior of various lanthanide triiodides:

• Redox behavior: YbI₃ can be reduced to YbI₂ using hydrogen or metallic ytterbium, a trait shared with europium and samarium trihalides. In contrast, TbI₃ and ErI₃ demonstrate greater stability in the +3 oxidation state.

• Hydrolysis susceptibility: YbI₃ reacts with water to form Yb³⁺(aq) and HI, a property similar to other lanthanide triiodides.

Biological Activity and Applications

Research on the biological activity of ytterbium compounds, including ytterbium triiodide, has revealed several potential applications in biological and biomedical contexts.

Antimicrobial Properties

Studies on triiodide compounds have demonstrated broad-spectrum antimicrobial properties. The mechanism involves the release of free molecular iodine, which penetrates microbial cell membranes and disrupts protein function. The effectiveness of these compounds against various pathogens suggests potential medical applications.

Research has shown that triiodide complexes can inhibit microbial growth effectively, with zone of inhibition measurements reaching up to 40 mm against specific gram-positive pathogens.

Cellular Effects and Oxidative Stress

Studies involving ytterbium compounds have shown potential cellular effects, particularly related to oxidative stress. Research on ytterbium oxide nanoparticles has demonstrated oxidative damage in cells, marked by increased malondialdehyde levels and decreased glutathione peroxidase activity. This suggests that ytterbium compounds may induce oxidative stress under certain conditions.

Dosage Effects and Bioaccumulation

Table 3: Antimicrobial Activity of Triiodide Compounds

Pathogen Type	Zone of Inhibition (mm)	Effectiveness
Gram-positive bacteria	Up to 40 mm	High
Gram-negative bacteria	Variable (concentration dependent)	Moderate to High

Recent Research Developments

Recent scientific investigations have expanded our understanding of ytterbium chemistry beyond the traditional +3 and +2 oxidation states.

Ytterbium(II) Hydride and Hydroxide Complexes

Research published in Inorganic Chemistry has explored the syntheses and structures of ytterbium(II) hydride and hydroxide complexes. These studies have examined the similarities and differences between these ytterbium complexes and their calcium analogues. This work provides valuable insights into the coordination chemistry of divalent ytterbium and its relationship to alkaline earth metals, particularly regarding structural parameters and reactivity patterns.

Doping Effects in Materials Science

Ytterbium doping in ceramic materials induces lattice deformation due to its larger ionic radius compared to other ions like Zn²⁺ (0.86 Å vs. 0.74 Å). This alters bond lengths and angles in the host material, affecting properties such as conductivity, luminescence, and thermal behavior. These effects are being exploited in the development of advanced materials for various technological applications.

Photodarkening Phenomena in Laser Applications

Ytterbium(III) exhibits valence instability under UV irradiation, potentially forming Yb²⁺ and reducing laser efficiency. This photodarkening effect is less pronounced in Er³⁺-doped systems. Research in this area aims to mitigate these effects and enhance the performance of ytterbium-doped laser materials.

Analytical Methods for Characterization

Various analytical techniques are employed for the characterization and study of ytterbium triiodide and related compounds.

X-ray Diffraction and Spectroscopy

X-ray diffraction (XRD) analysis allows researchers to analyze lattice parameters and crystal structures of ytterbium compounds. For ytterbium-doped materials, changes in lattice parameters provide evidence of successful incorporation and structural modifications.

X-ray photoelectron spectroscopy (XPS) enables the identification and quantification of oxidation states in ytterbium compounds. Characteristic peaks at 8.9 eV (Yb³⁺) and 2 eV (Yb²⁺) allow researchers to determine the relative proportions of different oxidation states in a sample. Surface sensitivity is important in these measurements, as oxygen adsorption at depths greater than 16 monolayers can alter the Yb²⁺/Yb³⁺ ratios.